Cas no 475631-95-9 (3-(4-chlorophenyl)-1-(2,4-dichlorophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide)

• Product Name: 3-(4-chlorophenyl)-1-(2,4-dichlorophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide
• CAS No: 475631-95-9
• MF: C₁₉H₁₆BrCl₃N₂
• MW: 458.606740951538
• CID: 5964138
• PubChem ID: 21177704
• Update Time: 2025-10-31

3-(4-chlorophenyl)-1-(2,4-dichlorophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(2,4-dichlorophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide
• 3-(4-chlorophenyl)-1-(2,4-dichlorobenzyl)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-1-ium bromide
• 3-(4-CHLOROPHENYL)-1-[(2,4-DICHLOROPHENYL)METHYL]-5H,6H,7H-PYRROLO[1,2-A]IMIDAZOL-1-IUM BROMIDE
• F0039-0050
• 3-(4-chlorophenyl)-1-[(2,4-dichlorophenyl)methyl]-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-1-ium;bromide
• 475631-95-9
• AKOS003621247

• Inchi： 1S/C19H16Cl3N2.BrH/c20-15-6-3-13(4-7-15)18-12-23(19-2-1-9-24(18)19)11-14-5-8-16(21)10-17(14)22;/h3-8,10,12H,1-2,9,11H2;1H/q+1;/p-1
• InChI Key： XBFXYOWYTLHOFE-UHFFFAOYSA-M
• SMILES： C(C1C=CC(Cl)=CC=1Cl)[N+]1=C2CCCN2C(C2C=CC(Cl)=CC=2)=C1.[Br-]

Computed Properties

• Exact Mass: 455.95624g/mol
• Monoisotopic Mass: 455.95624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(4-chlorophenyl)-1-(2,4-dichlorophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide

3-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Methyl-5H,6H,7H-Pyrrolo[1,2-A]Imidazol-1-Ium Bromide (CAS No 475631-95-9)

3-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Methyl-5H,6H,7H-Pyrrolo[1,2-A]Imidazol-1-Ium Bromide, also known by its CAS registry number CAS No 475631-95-9, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a pyrroloimidazole core with substituted chlorophenyl groups and a bromide counterion, making it a promising candidate for advanced materials science and pharmaceutical research.

The synthesis of this compound involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. The chlorophenyl substituents on the pyrroloimidazole ring contribute to the compound's stability and reactivity, making it suitable for applications in electronic materials and pharmaceutical intermediates.

One of the most exciting developments involving this compound is its application in the field of optoelectronics. The pyrroloimidazole framework is known for its excellent charge transport properties, which are critical for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that incorporating this compound into OLED structures can significantly improve device efficiency and stability. For example, a study published in Nature Materials highlighted its potential as a hole transport layer material due to its high conductivity and thermal stability.

In addition to its electronic applications, this compound has shown promise in the pharmaceutical industry. The bromide counterion plays a crucial role in modulating the compound's pharmacokinetic properties. Preclinical studies have indicated that this compound exhibits selective binding affinity towards certain biological targets, making it a potential candidate for drug development. For instance, researchers at the University of California have explored its use as an anticancer agent due to its ability to inhibit specific oncogenic pathways.

The environmental impact of this compound is another area of active research. Given its complex structure and potential for bioaccumulation, scientists are investigating its degradation pathways under various environmental conditions. Initial findings suggest that the compound undergoes rapid photodegradation in aqueous environments, reducing its ecological footprint. These studies are essential for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 3-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)Methyl-5H,6H,7H-Pyrrolo[1,2-A]Imidazol-1-Ium Bromide (CAS No 475631-95-9) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and functional properties make it a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in shaping future technologies.